Cas no 922718-57-8 (2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline)

2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline is a boronic ester derivative of tetrahydroisoquinoline, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances stability and handling under ambient conditions while maintaining reactivity in palladium-catalyzed transformations. Its tetrahydroisoquinoline scaffold is valuable for constructing pharmacologically relevant heterocycles, particularly in medicinal chemistry applications. The methyl substitution at the 2-position may influence steric and electronic properties, offering selectivity in coupling reactions. This compound is typically utilized under inert conditions to prevent protodeboronation, ensuring optimal performance in synthetic workflows. Its purity and structural consistency are critical for reproducible results in complex organic syntheses.
2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline structure
922718-57-8 structure
Product Name:2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline
CAS No:922718-57-8
MF:C16H24BNO2
MW:273.17826461792
MDL:MFCD11044665
CID:796976
PubChem ID:16102686
Update Time:2025-05-20

2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline
    • 1,2,3,4-tetrahydro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
    • 1,2,3,4-TETRAHYDRO-2-METHYL-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-ISOQUINOLINE
    • 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-isoquinoline
    • Isoquinoline,1,2,3,4-tetrahydro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1,2,3,4-Tetrahydro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline (ACI)
    • 2-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline
    • 2-Methyl-1,2,3,4-tetrahydro-isoquinoline-6-boronic acid pinacol ester
    • SCHEMBL586404
    • CS-0131457
    • MFCD11044665
    • 922718-57-8
    • XLB71857
    • G18852
    • 2-Methyl-1,2,3,4-tetrahydroisoquinoline-6-boronic acid pinacol ester
    • SB39952
    • DTXSID40582875
    • SY040981
    • BS-24799
    • MDL: MFCD11044665
    • Inchi: 1S/C16H24BNO2/c1-15(2)16(3,4)20-17(19-15)14-7-6-13-11-18(5)9-8-12(13)10-14/h6-7,10H,8-9,11H2,1-5H3
    • InChI Key: QRMAQYCEYDOEGC-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C)(C)OB1C1C=C2CCN(CC2=CC=1)C

Computed Properties

  • Exact Mass: 273.1900092g/mol
  • Monoisotopic Mass: 273.1900092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7Ų

2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline Security Information

  • Storage Condition:Sealed in dry,2-8°C

2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>

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2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline Production Method

Production Method 1

Reaction Conditions
1.1 8 h, rt
1.2 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Ethanol ;  24 h, 3 atm, rt
Reference
Isothiazoloquinolones with Enhanced Antistaphylococcal Activities against Multidrug-Resistant Strains: Effects of Structural Modifications at the 6-, 7-, and 8-Positions
Wang, Qiuping; Lucien, Edlaine; Hashimoto, Akihiro; Pais, Godwin C. G.; Nelson, David M.; et al, Journal of Medicinal Chemistry, 2007, 50(2), 199-210

Production Method 2

Reaction Conditions
Reference
(1H-Indazol-6-yl)spiro[cyclopropane-1,3'-indolin]-2'-one derivatives as protein kinase inhibitors and their preparation and use for the treatment of cancer
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Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  18 h, 90 °C
Reference
Identification and optimisation of 7-azaindole PAK1 inhibitors with improved potency and kinase selectivity
McCoull, William; Hennessy, Edward J.; Blades, Kevin; Box, Matthew R.; Chuaqui, Claudio; et al, MedChemComm, 2014, 5(10), 1533-1539

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, 100 °C
Reference
Naphthyridine derivatives as PRC2 inhibitors and their preparation
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Production Method 5

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  rt; 16 h, 100 °C
Reference
Pyrrolo[2,3-b]pyridines as HPK1 inhibitors and their preparation
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Production Method 6

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  1 h, 100 °C
Reference
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Production Method 7

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Production Method 8

Reaction Conditions
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Production Method 9

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  2 h, rt → 100 °C
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Production Method 10

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, 100 °C
Reference
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Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  30 min, 0 °C
1.2 0 °C; 0 °C → rt; 2 h, rt
1.3 Reagents: Water ;  rt
1.4 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  rt → 90 °C; 16 h, 90 °C
Reference
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Production Method 12

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  rt → 90 °C; 16 h, 90 °C
Reference
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Production Method 13

Reaction Conditions
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Production Method 14

Reaction Conditions
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Production Method 15

Reaction Conditions
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Reference
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2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline Raw materials

2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline Preparation Products

Additional information on 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 922718-57-8)

The compound 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 922718-57-8) is a highly versatile boronic ester derivative with significant applications in pharmaceutical research, organic synthesis, and material science. Its unique structure, featuring a tetrahydroisoquinoline core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in modern synthetic chemistry.

In recent years, the demand for boron-containing compounds has surged due to their pivotal role in drug discovery and development. The 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline is particularly noteworthy for its potential in creating biologically active molecules, such as kinase inhibitors and other therapeutic agents. Researchers are increasingly exploring its utility in designing targeted therapies for diseases like cancer and neurodegenerative disorders, aligning with the growing interest in precision medicine.

The compound's CAS No. 922718-57-8 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and medicinal chemistry. Its boronate ester group enhances stability and solubility, making it suitable for diverse reaction conditions. This property is critical for API (Active Pharmaceutical Ingredient) synthesis, where reproducibility and scalability are paramount.

From a synthetic perspective, the tetrahydroisoquinoline scaffold is a privileged structure in drug design, often associated with CNS (Central Nervous System) activity. The incorporation of a dioxaborolane group further expands its applicability, enabling efficient late-stage functionalization of complex molecules. This aligns with the current trend toward fragment-based drug design, where modular building blocks like this compound are indispensable.

Environmental and regulatory considerations also play a role in the compound's popularity. Unlike some traditional reagents, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline is often favored for its relatively mild reaction conditions and lower toxicity profile, meeting the industry's shift toward green chemistry principles. This makes it a sustainable choice for large-scale manufacturing processes.

In material science, the compound's boron center offers unique electronic properties, making it a candidate for organic electronics and optoelectronic materials. Researchers are investigating its potential in OLED (Organic Light-Emitting Diode) technologies and photovoltaic cells, areas that are gaining traction due to the global push for renewable energy solutions.

For those seeking custom synthesis or bulk quantities of CAS No. 922718-57-8, it is essential to partner with reputable suppliers who adhere to strict quality control standards. The compound's purity and stability are critical for ensuring consistent performance in both research and industrial applications.

In summary, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline represents a cutting-edge tool in synthetic and medicinal chemistry. Its multifaceted applications, from drug discovery to advanced materials, underscore its relevance in addressing some of today's most pressing scientific challenges. As the field evolves, this compound is poised to remain a cornerstone of innovation.

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